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Compound of Interest

2-Amino-4-chlorobenzothiazole
Compound Name:
hydrobromide

Cat. No.: B1330048

An In-depth Technical Guide to 2-Amino-4-chlorobenzothiazole Hydrobromide for
Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-chlorobenzothiazole
hydrobromide (CAS No. 27058-83-9), a heterocyclic organic compound with applications in
chemical synthesis and potentially in drug discovery. This document details its chemical and
physical properties, commercial availability from various suppliers, and a key synthetic
application. The guide is intended for researchers, scientists, and professionals in the field of
drug development and medicinal chemistry, offering a consolidated resource for sourcing and
utilizing this compound.

Chemical and Physical Properties

2-Amino-4-chlorobenzothiazole hydrobromide is the hydrobromide salt of 2-Amino-4-
chlorobenzothiazole. The presence of the hydrobromide salt can enhance the compound's
stability and solubility in certain solvents, which can be advantageous for specific synthetic
procedures. It is important for researchers to distinguish this compound from its free base, 2-
Amino-4-chlorobenzothiazole (CAS No. 19952-47-7), as their properties and applications may
differ.
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The key quantitative data for 2-Amino-4-chlorobenzothiazole hydrobromide are
summarized in the table below.

Property Value References
CAS Number 27058-83-9 [1]

Molecular Formula C7HsCIN2S-HBr [2][1]
Molecular Weight 265.57 g/mol [2][1]

4-chloro-1,3-benzothiazol-2-
IUPAC Name ) ) [1]
amine;hydrobromide

, C1=CC2=C(C(=C1)CI)N=C(S2
Canonical SMILES JN.B [1]
.Br

EINECS 248-194-8 [1]

Commercial Availability and Suppliers

2-Amino-4-chlorobenzothiazole hydrobromide is available from several chemical suppliers,
primarily for research and development purposes. It is important to note that some suppliers,
such as Sigma-Aldrich, provide this compound as part of a collection of rare chemicals and
may not provide extensive analytical data. Buyers are often responsible for confirming the
product's identity and purity.

Below is a list of known suppliers for 2-Amino-4-chlorobenzothiazole hydrobromide.
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Supplier Product Name Purity Notes

) For Research Use
2-Amino-4-

Santa Cruz ) Only. Not for
_ chlorobenzothiazole Research Grade _ _
Biotechnology ) Diagnostic or
hydrobromide )
Therapeutic Use.[2]
2-AMINO-4- Sold as-is, without
CHLOROBENZOTHIA warranty of
Sigma-Aldrich ZOLE Not Specified merchantability or
HYDROBROMIDE fitness for a particular
AldrichCPR purpose.
2-Amino-4-
CookeChem chlorobenzothiazole Not Specified
hydrobromide
American Custom ) Listed as the
) 2-amino-4- i )
Chemicals ] 97% hydrobromide salt in
_ chlorobenzothiazole ,
Corporation the details.[1]

Applications in Synthesis and Drug Discovery

The 2-aminobenzothiazole scaffold is a privileged structure in medicinal chemistry, known for
its wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory
properties.[3][4][5] Consequently, derivatives of 2-aminobenzothiazole are of significant interest
in drug discovery and development.[3][4]

2-Amino-4-chlorobenzothiazole hydrobromide serves as a precursor in the synthesis of
other benzothiazole derivatives. A notable application is in the preparation of 4-chloro-2-
hydroxybenzothiazole, a process that involves diazotization.[6]

Experimental Protocol: Synthesis of 4-chloro-2-
hydroxybenzothiazole

The following protocol is based on a patented process for the preparation of 4-chloro-2-
hydroxybenzothiazole from 2-Amino-4-chlorobenzothiazole hydrobromide.[6]
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Materials:

¢ 2-Amino-4-chlorobenzothiazole hydrobromide (79 g)

o Ethylene dichloride (300 ml)

o Concentrated hydrochloric acid (114 ml)

» Glacial acetic acid (78 ml)

e Water (114 ml)

e Sodium nitrite (41 g) in water (67 ml)

Procedure:

A mixture of concentrated hydrochloric acid, glacial acetic acid, and water is prepared in a 1-
liter flask.

e 2-Amino-4-chlorobenzothiazole hydrobromide and ethylene dichloride are added to the
flask.

e The mixture is stirred and maintained at -25°C with water cooling.
o A solution of sodium nitrite in water is added at a constant rate over 2 hours.

e The major product of this diazotization reaction is 2-bromo-4-chlorobenzothiazole, with 2,4-
dichlorobenzothiazole also being formed.

e The resulting 2-halo-4-chlorobenzothiazoles can then be hydrolyzed to yield 4-chloro-2-
hydroxybenzothiazole.

Visualized Workflows and Pathways

To aid researchers, the following diagrams illustrate key processes related to the procurement
and use of 2-Amino-4-chlorobenzothiazole hydrobromide.
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Caption: Workflow for the procurement and initial validation of 2-Amino-4-
chlorobenzothiazole hydrobromide.
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Click to download full resolution via product page

Caption: Synthetic pathway from 2-Amino-4-chlorobenzothiazole hydrobromide to 4-chloro-
2-hydroxybenzothiazole.

Conclusion

2-Amino-4-chlorobenzothiazole hydrobromide is a commercially available starting material
that holds relevance for synthetic and medicinal chemists. While its direct biological activity is
not extensively documented, its utility as a precursor for other benzothiazole derivatives makes
it a valuable compound for research and development in the pharmaceutical industry.
Researchers should carefully consider the purity and supplier specifications when sourcing this
chemical for their experiments. The provided synthetic protocol and workflows offer a practical
guide for its application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1330048?utm_src=pdf-custom-synthesis
https://www.americanchemicalsuppliers.com/list/search?search=2-amino-4-chlorobenzothiazole
https://www.scbt.com/p/2-amino-4-chlorobenzothiazole-hydrobromide-27058-83-9
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718064/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10718064/
https://iajesm.in/admin/papers/64d9df85d4701.pdf
https://nopr.niscpr.res.in/bitstream/123456789/2265/1/IJCB%2047B(10)%201583-1586.pdf
https://patents.google.com/patent/US3888871A/en
https://patents.google.com/patent/US3888871A/en
https://www.benchchem.com/product/b1330048#commercial-availability-and-suppliers-of-2-amino-4-chlorobenzothiazole-hydrobromide
https://www.benchchem.com/product/b1330048#commercial-availability-and-suppliers-of-2-amino-4-chlorobenzothiazole-hydrobromide
https://www.benchchem.com/product/b1330048#commercial-availability-and-suppliers-of-2-amino-4-chlorobenzothiazole-hydrobromide
https://www.benchchem.com/product/b1330048#commercial-availability-and-suppliers-of-2-amino-4-chlorobenzothiazole-hydrobromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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